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An In-Depth Technical Guide to the Hydrophilic-Lipophilic Balance (HLB) of Sodium Stearoyl-
2-Lactylate

Introduction to Hydrophilic-Lipophilic Balance (HLB)
The Hydrophilic-Lipophilic Balance (HLB) is a semi-empirical scale used to characterize the

degree of hydrophilicity or lipophilicity of a surfactant molecule.[1][2] Introduced by William C.

Griffin in 1949, the HLB system provides a numerical value to represent the balance between

the water-loving (hydrophilic) and oil-loving (lipophilic) portions of a surfactant.[1][3] This value

is crucial for formulators in selecting the appropriate emulsifier to achieve stable emulsions.

The scale typically ranges from 0 to 20, where a lower HLB value signifies a more lipophilic (oil-

soluble) surfactant, and a higher HLB value indicates a more hydrophilic (water-soluble)

surfactant.[1][4] For professionals in drug development, understanding the HLB value is

essential for creating stable and effective delivery systems such as emulsions, creams, and

lotions.

Sodium Stearoyl-2-Lactylate (SSL): An Overview
Sodium stearoyl-2-lactylate (SSL), also known by the E number E481, is a versatile and

FDA-approved anionic surfactant.[5][6] It is synthesized through the esterification of stearic

acid with lactic acid, followed by neutralization with a sodium source. The resulting commercial

product is a mixture of sodium salts of stearoyl lactylic acids and minor amounts of other

related acid salts.[5] Structurally, it possesses a lipophilic stearic acid tail and a hydrophilic

sodium lactylate head, making it an effective surface-active agent.[6] SSL is widely used in the
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food, pharmaceutical, and cosmetic industries as an emulsifier, stabilizer, and dough

conditioner.[7][8]

HLB Value of Sodium Stearoyl-2-Lactylate
The HLB value of a surfactant dictates its function within a formulation. Values in the range of 8

to 16 are typically indicative of good oil-in-water (O/W) emulsifiers.[1] Sodium stearoyl-2-
lactylate falls within this range, making it particularly effective for creating stable O/W

emulsions.[5][6] While there is some variation in reported values depending on the specific

commercial grade and determination method, the generally accepted HLB range is 10-12.[5][6]

Quantitative Data Summary
The following table summarizes the key quantitative properties of Sodium Stearoyl-2-
Lactylate.

Property Value References

HLB Value 10 - 12 [5][6]

Alternate HLB Value 8.3 [9][10][11]

Molecular Formula C24H43NaO6 [12][13]

Molecular Weight ~450.6 g/mol [12]

CAS Number 25383-99-7 [5]

Appearance
White to yellowish powder or

brittle solid

Solubility
Dispersible in warm water;

Soluble in ethanol and hot oils
[5]

Methodologies for HLB Value Determination
The HLB value of a surfactant can be determined through theoretical calculations based on its

molecular structure or through empirical experimental methods.

Theoretical Calculation Methods
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4.1.1 Griffin's Method Developed in 1949, Griffin's method is primarily for non-ionic surfactants.

The HLB is calculated based on the molecular weight of the hydrophilic portion of the molecule.

[1]

The general formula is: HLB = 20 * (Mh / M) Where:

Mh is the molecular mass of the hydrophilic portion of the molecule.[1][4]

M is the molecular mass of the entire molecule.[1][4]

For esters of polyhydric alcohols (like SSL), a variation of the formula can be used: HLB = 20 *

(1 - S / A) Where:

S is the saponification value of the ester.[3][14]

A is the acid number of the fatty acid.[3][14]

4.1.2 Davies' Method In 1957, Davies proposed a method that calculates the HLB value by

assigning numerical values to the various functional groups within the surfactant molecule.[1][3]

This method has the advantage of being applicable to a wider range of surfactants, including

anionic ones like SSL, by considering the relative strengths of different groups.[3]

The formula is: HLB = 7 + Σ(Hydrophilic group values) - n * (Lipophilic group value) Where:

n is the number of lipophilic groups in the molecule.

Specific values are assigned to groups (e.g., -COO- (Na+), -OH, -CH2-, -CH3).

Theoretical HLB Calculation Methodology Basis

Griffin Molecular Weight

 Based on
 M.W. of Hydrophilic Part 

Davies Group Contribution

 Based on Sum of
 Functional Group Numbers 
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Caption: Theoretical pathways for calculating HLB values.

Experimental Protocol for HLB Determination
The required HLB of an oil phase, and thus the optimal HLB for an emulsifier like SSL, can be

determined experimentally by preparing a series of emulsions. This method involves blending

two known surfactants—one with a high HLB and one with a low HLB—in varying ratios to find

the blend that provides the most stable emulsion for a specific oil.[2]

Objective: To determine the required HLB of a given oil phase, which corresponds to the

optimal HLB of the emulsifier system.

Materials:

Oil phase (e.g., mineral oil, isopropyl myristate)

Distilled water

High HLB surfactant (e.g., Polysorbate 20, HLB = 16.7)

Low HLB surfactant (e.g., Sorbitan Oleate, HLB = 4.3)

Beakers, graduated cylinders, homogenizer

Microscope or particle size analyzer

Procedure:

Prepare Surfactant Blends: Create a series of surfactant blends by mixing the high and low

HLB surfactants in different weight ratios (e.g., 9:1, 8:2, ... 1:9). Calculate the final HLB of

each blend using the formula: HLB_blend = (Mass_A * HLB_A) + (Mass_B * HLB_B) /

(Mass_A + Mass_B)

Prepare Emulsions: For each surfactant blend, prepare an oil-in-water emulsion. A typical

formulation might be 5% surfactant blend, 30% oil phase, and 65% water.
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Homogenization: Add the oil phase containing the dissolved surfactant blend to the water

phase and homogenize under consistent conditions (e.g., 5000 rpm for 5 minutes) for all

samples.

Stability Assessment: Store the prepared emulsions in clear, sealed containers at a constant

temperature. Evaluate their stability after set time intervals (e.g., 1 hour, 24 hours, 1 week)

by observing:

Creaming or Sedimentation: The rate and extent of phase separation.[2]

Droplet Size Analysis: Measure the mean oil droplet size. The blend producing the

smallest and most uniform droplet size is considered optimal.[2]

Microscopic Examination: Visually inspect the emulsion for signs of coalescence.

Determine Optimal HLB: The HLB of the surfactant blend that produces the most stable

emulsion is considered the "required HLB" of the oil phase.
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Caption: Experimental workflow for determining required HLB.
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Applications in Drug Development and Formulation
The HLB value of 10-12 makes Sodium Stearoyl-2-Lactylate an excellent oil-in-water (O/W)

emulsifier.[5] This property is highly valuable in pharmaceutical and cosmetic formulations

where the goal is to incorporate an oily or lipophilic active pharmaceutical ingredient (API) into

an aqueous base.

Topical Formulations: In creams and lotions, SSL facilitates the creation of stable O/W

emulsions that have a pleasant, non-greasy feel and can effectively deliver both hydrophilic

and lipophilic active ingredients to the skin.

Oral Drug Delivery: SSL can be used to formulate O/W emulsions or self-emulsifying drug

delivery systems (SEDDS) to enhance the solubility and bioavailability of poorly water-

soluble drugs.

Parenteral Formulations: For intravenous drug delivery, SSL can be a component in stable

nanoemulsions, which serve as carriers for lipophilic drugs, reducing particle size and

improving systemic distribution.[15]

The balance of hydrophilic and lipophilic properties in SSL allows it to effectively reduce the

interfacial tension between oil and water, preventing droplet coalescence and ensuring long-

term product stability.
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Caption: Relationship between SSL structure and its function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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